
An In-depth Technical Guide to (3-Chlorophenyl)
(indolin-1-yl)methanone

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
(3-Chlorophenyl)(indolin-1-

yl)methanone

CAS No.: 330468-96-7

Cat. No.: B404998 Get Quote

CAS Number: 330468-96-7

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Chlorophenyl)(indolin-1-yl)methanone is a synthetic compound featuring a core structure

that merges a substituted aromatic ketone with an indoline moiety. This unique combination of

functional groups makes it a molecule of significant interest in medicinal chemistry and drug

discovery. The indoline scaffold is a privileged structure found in numerous biologically active

natural products and synthetic compounds. Its fusion with a 3-chlorophenyl ketone introduces

specific electronic and steric properties that can modulate pharmacological activity. This

technical guide provides a comprehensive overview of the synthesis, properties, and potential

applications of (3-Chlorophenyl)(indolin-1-yl)methanone, offering valuable insights for

researchers engaged in the exploration of novel therapeutics.

Chemical Properties and Data
A thorough understanding of the physicochemical properties of (3-Chlorophenyl)(indolin-1-
yl)methanone is fundamental for its application in research and development. The following

table summarizes its key chemical identifiers and properties.
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Property Value Source

CAS Number 330468-96-7 [1]

Molecular Formula C₁₅H₁₂ClNO [1]

Molecular Weight 257.71 g/mol [1]

MDL Number MFCD01214032 [1]

SMILES Code
O=C(C1=CC=CC(Cl)=C1)N2C

CC3=CC=CC=C32
[1]

Synthesis and Methodology
The synthesis of (3-Chlorophenyl)(indolin-1-yl)methanone is typically achieved through the

acylation of indoline with 3-chlorobenzoyl chloride. This reaction is a standard and efficient

method for the formation of an amide bond between a secondary amine (indoline) and an acyl

chloride.

Experimental Protocol: Acylation of Indoline
This protocol outlines a general procedure for the synthesis of (3-Chlorophenyl)(indolin-1-
yl)methanone.

Materials:

Indoline

3-Chlorobenzoyl chloride

Triethylamine (or another suitable base)

Dichloromethane (or another suitable aprotic solvent)

Anhydrous sodium sulfate

Saturated aqueous sodium bicarbonate solution

Brine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.springermedizin.de/multitarget-evaluation-of-4-substituted-7-hydroxycoumarin-deriva/52048588
https://www.springermedizin.de/multitarget-evaluation-of-4-substituted-7-hydroxycoumarin-deriva/52048588
https://www.springermedizin.de/multitarget-evaluation-of-4-substituted-7-hydroxycoumarin-deriva/52048588
https://www.springermedizin.de/multitarget-evaluation-of-4-substituted-7-hydroxycoumarin-deriva/52048588
https://www.springermedizin.de/multitarget-evaluation-of-4-substituted-7-hydroxycoumarin-deriva/52048588
https://www.benchchem.com/product/b404998?utm_src=pdf-body
https://www.benchchem.com/product/b404998?utm_src=pdf-body
https://www.benchchem.com/product/b404998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b404998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silica gel for column chromatography

Hexane and Ethyl acetate (for chromatography)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), dissolve indoline (1.0 equivalent) in

anhydrous dichloromethane.

Addition of Base: Add triethylamine (1.2 equivalents) to the solution and stir for 10-15

minutes at room temperature. The base acts as a scavenger for the hydrochloric acid by-

product.

Acylation: Slowly add a solution of 3-chlorobenzoyl chloride (1.1 equivalents) in anhydrous

dichloromethane to the reaction mixture. The addition should be done dropwise to control the

exothermic reaction.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material (indoline) is consumed.

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate. Separate the organic layer.

Extraction: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane-ethyl acetate gradient to yield pure (3-Chlorophenyl)(indolin-1-yl)methanone.

Logical Relationship of Synthesis Steps
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Synthesis Workflow
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Caption: A diagram illustrating the key stages in the synthesis of (3-Chlorophenyl)(indolin-1-
yl)methanone.

Potential Applications and Biological Activity
While specific biological activity data for (3-Chlorophenyl)(indolin-1-yl)methanone is not

extensively documented in publicly available literature, the structural motifs present in the

molecule suggest several potential areas of pharmacological interest.

The indoline and indolin-2-one cores are found in a wide range of biologically active

compounds, including potent inhibitors of receptor tyrosine kinases (RTKs), which are crucial

targets in cancer therapy. For instance, derivatives of 3-substituted-indolin-2-one have

demonstrated anti-inflammatory and antitumor activities. The introduction of a chlorine atom on

the phenyl ring can enhance the potency of pharmaceutical lead compounds.
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Furthermore, compounds containing the arylpiperazine moiety, which is structurally related to

the indoline part of the target molecule, have shown activity as serotonin receptor modulators

and have been investigated for their potential as antidepressant and antinociceptive agents.[2]

[3]

Given these precedents, (3-Chlorophenyl)(indolin-1-yl)methanone represents a valuable

scaffold for the development of novel therapeutic agents, particularly in the fields of oncology

and neuroscience. Further biological screening is warranted to elucidate its specific

pharmacological profile.

Safety and Handling
Based on available safety data for structurally related compounds, (3-Chlorophenyl)(indolin-
1-yl)methanone should be handled with care in a laboratory setting.

Hazard Identification:

Harmful if swallowed.

May cause skin and eye irritation.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Work in a well-ventilated area or under a fume hood.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry place.[1]

First Aid:

If swallowed: Rinse mouth with water and seek immediate medical attention.
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If on skin: Wash with soap and water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical advice.

If inhaled: Move to fresh air.

Conclusion
(3-Chlorophenyl)(indolin-1-yl)methanone is a synthetically accessible compound with a

chemical structure that suggests a high potential for biological activity. The straightforward

synthesis and the presence of privileged pharmacological scaffolds make it an attractive

candidate for further investigation in drug discovery programs. This guide provides the

foundational knowledge necessary for researchers to safely handle, synthesize, and explore

the therapeutic potential of this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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